Methyl (2S)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate

• IUPAC Name: methyl (2S)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate
• InChI: InChI=1S/C35H42N4O7S/c1-20-21(2)31(22(3)27-18-35(4,5)46-30(20)27)47(42,43)39-33(36)37-17-11-16-29(32(40)44-6)38-34(41)45-19-28-25-14-9-7-12-23(25)24-13-8-10-15-26(24)28/h7-10,12-15,28-29H,11,16-19H2,1-6H3,(H,38,41)(H3,36,37,39)/t29-/m0/s1
• InChI Key: GLAHUWPDLZEUTO-LJAQVGFWSA-N
• Canonical SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCC(C(=O)OC)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N)C
• Isomeric SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCC[C@@H](C(=O)OC)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N)C
• Molecular Formula: C35H42N4O7S
• Molecular Weight: 662.8 g/mol

Description

Methyl (2S)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate is a useful research compound. Its molecular formula is C35H42N4O7S and its molecular weight is 662.8. The purity is usually 95%.
BenchChem offers high-quality Methyl (2S)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl (2S)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of compounds related to Methyl (2S)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate have been explored to understand their potential in developing anticancer drugs and other applications. For instance, amino acetate functionalized Schiff base organotin(IV) complexes have shown significant cytotoxicity against various human tumor cell lines, indicating their potential as anticancer agents (Basu Baul et al., 2009). These complexes have been characterized using NMR, IR spectroscopy, and crystal structure analysis, revealing their polymeric chain structure and the coordination mode of carboxylate ligands.

Antimicrobial Activity

Research on derivatives carrying similar structural motifs has demonstrated interesting antimicrobial properties. For example, novel 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide compounds exhibited significant antibacterial and antifungal activities, surpassing those of reference drugs in some cases (Ghorab et al., 2017). These findings highlight the compound's potential application in developing new antimicrobial agents.

Material Science Applications

In material science, the structural features of related compounds have been utilized to synthesize new polymers with desirable properties. For instance, aromatic polyimides with pendent fluorenamide moieties, synthesized from a diamine monomer containing a fluorene unit, showed good solubility, high glass transition temperatures, and excellent thermal stability (Rafiee & Golriz, 2014). These properties make such polymers promising candidates for advanced technological applications.